2-Isobutoxy-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline

• IUPAC Name: 2-(2-methylpropoxy)-4-(oxan-4-yloxy)aniline
• InChI: InChI=1S/C15H23NO3/c1-11(2)10-18-15-9-13(3-4-14(15)16)19-12-5-7-17-8-6-12/h3-4,9,11-12H,5-8,10,16H2,1-2H3
• InChI Key: WUBCHJPXIGRLQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=CC(=C1)OC2CCOCC2)N
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

2-Isobutoxy-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline is an organic compound that features both an isobutoxy group and a tetrahydro-2H-pyran-4-yl group attached to an aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Isobutoxy-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often require the use of solvents such as tetrahydrofuran (THF) and catalysts like palladium or copper complexes to facilitate the coupling reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch reactions using similar synthetic routes but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Isobutoxy-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can convert the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, altering its chemical properties.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium, copper complexes

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols .

Scientific Research Applications

2-Isobutoxy-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Isobutoxy-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

4-((Tetrahydro-2H-pyran-4-yl)oxy)aniline: Similar structure but lacks the isobutoxy group.

2-Isobutoxy-4-methoxyaniline: Similar structure but with a methoxy group instead of the tetrahydro-2H-pyran-4-yl group.

Uniqueness

2-Isobutoxy-4-((tetrahydro-2H-pyran-4-yl)oxy)aniline is unique due to the presence of both the isobutoxy and tetrahydro-2H-pyran-4-yl groups, which confer distinct chemical and physical properties.